N-(3-chlorophenyl)-N'-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-(3-chlorophenyl)-3-[1-[(4-methylphenyl)methyl]pyrazol-3-yl]thiourea
• InChI: InChI=1S/C18H17ClN4S/c1-13-5-7-14(8-6-13)12-23-10-9-17(22-23)21-18(24)20-16-4-2-3-15(19)11-16/h2-11H,12H2,1H3,(H2,20,21,22,24)
• InChI Key: XAPRPWCTMRXLPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=CC(=N2)NC(=S)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H17ClN4S
• Molecular Weight: 356.9 g/mol

Description

N-(3-chlorophenyl)-N'-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]thiourea, also known as CMPT, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a thiourea derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-N'-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]thiourea involves the inhibition of various enzymes and proteins that are involved in cancer cell proliferation and inflammation. It has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cancer cell growth. This compound has also been found to inhibit the activity of cyclooxygenase-2, which is an enzyme that plays a role in inflammation.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to induce apoptosis, which is a process of programmed cell death that is important for the removal of damaged or abnormal cells. This compound has also been found to inhibit angiogenesis, which is the formation of new blood vessels that is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-N'-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]thiourea in lab experiments is its potential as a novel therapeutic agent. It has been found to have potent anticancer, anti-inflammatory, and antifungal properties, which makes it a promising candidate for further research. One limitation of using this compound in lab experiments is its cytotoxicity, as it has been found to be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for the study of N-(3-chlorophenyl)-N'-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]thiourea. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its synthesis method to achieve a higher yield and purity. Additionally, future research could focus on the development of this compound derivatives with improved pharmacological properties. Finally, clinical trials could be conducted to determine the safety and efficacy of this compound as a therapeutic agent.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It has been studied for its mechanism of action, biochemical and physiological effects, and future directions. Further research is needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

N-(3-chlorophenyl)-N'-[1-(4-methylbenzyl)-1H-pyrazol-3-yl]thiourea has been studied for its potential as an anticancer agent, as it has been found to inhibit the growth of various cancer cell lines. It has also been studied for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models. Additionally, this compound has been studied for its potential as an antifungal agent, as it has been found to inhibit the growth of various fungal strains.